Cas no 19995-15-4 (Propanedioic acid, [2-(3-thienyl)ethyl]-, diethyl ester)

• Product Name: Propanedioic acid, [2-(3-thienyl)ethyl]-, diethyl ester
• CAS No: 19995-15-4
• MF: C₁₃H₁₈O₄S
• MW: 270.344623088837
• CID: 1389615
• PubChem ID: 14422935
• Update Time: 2025-04-20

Propanedioic acid, [2-(3-thienyl)ethyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [2-(3-thienyl)ethyl]-, diethyl ester
• diethyl 2-(2-thiophen-3-ylethyl)propanedioate
• SCHEMBL16880290
• DTXSID80560117
• AKOS018014410
• 19995-15-4
• Diethyl [2-(thiophen-3-yl)ethyl]propanedioate

• Inchi： 1S/C13H18O4S/c1-3-16-12(14)11(13(15)17-4-2)6-5-10-7-8-18-9-10/h7-9,11H,3-6H2,1-2H3
• InChI Key： JBEUGMYKUQJWGO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCC(C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 270.09264
• Monoisotopic Mass: 270.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 52.6